Cas no 84596-24-7 (3-Pyridinecarbonitrile, 2-chloro-4,6-dimethyl-5-phenyl-)
84596-24-7 structure
Product Name:3-Pyridinecarbonitrile, 2-chloro-4,6-dimethyl-5-phenyl-
CAS No:84596-24-7
MF:C14H11ClN2
MW:242.703541994095
CID:666824
PubChem ID:13502853
Update Time:2025-04-19
3-Pyridinecarbonitrile, 2-chloro-4,6-dimethyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 2-chloro-4,6-dimethyl-5-phenyl-
- 2-chloro-4,6-dimethyl-5-phenylpyridine-3-carbonitrile
- PLRMQQVJSUKPPS-UHFFFAOYSA-N
- 2-CHLORO-4,6-DIMETHYL-5-PHENYL-3-PYRIDINECARBONITRILE
- SCHEMBL11008493
- DTXSID10542385
- 84596-24-7
-
- Inchi: 1S/C14H11ClN2/c1-9-12(8-16)14(15)17-10(2)13(9)11-6-4-3-5-7-11/h3-7H,1-2H3
- InChI Key: PLRMQQVJSUKPPS-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C(C)=C(C(C)=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 242.0610761g/mol
- Monoisotopic Mass: 242.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 36.7Ų
3-Pyridinecarbonitrile, 2-chloro-4,6-dimethyl-5-phenyl- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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